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Introduction to Visikol® HISTO™ Tissue Clearing

Visikol® HISTO™ is a solvent-based clearing technique designed to render biological tissues
transparent, enabling high-resolution, three-dimensional (3D) imaging using fluorescence
microscopy.[1] This technology is particularly advantageous for researchers in neuroscience,
oncology, and developmental biology who require deep-tissue visualization of cellular
structures and protein expression. The core principle of Visikol® HISTO™ is to homogenize the
refractive indices of cellular components, thereby reducing light scattering and allowing for
deeper light penetration.[2] Unlike some other clearing methods, Visikol® HISTO™ does not
rely on the removal of lipids, which preserves the tissue's structural integrity and makes the
clearing process reversible.[3] This unique feature allows for downstream 2D histological
analysis, such as H&E staining, on the same tissue sample that has been imaged in 3D.[4]

The Visikol® HISTO™ product line includes several reagents tailored for different applications:

e Visikol® HISTO-1™ and HISTO-2™: A two-step process for clearing whole tissues and thick
tissue sections (>500 pum).[1]
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 Visikol® HISTO-M™: A single-reagent solution optimized for clearing 3D cell culture models
like spheroids and organoids.[5]

Mechanism of Action

The opacity of biological tissues arises from the scattering of light at the interfaces of
components with mismatched refractive indices (RIs), primarily between lipids, proteins, and
the aqueous cytoplasm.[2] Visikol® HISTO™ reagents are amphipathic, allowing them to
penetrate tissues and replace the interstitial and intracellular water.[6] This process elevates
the refractive index of the aqueous components to match that of the lipids and proteins,
creating an optically transparent medium.

Quantitative Data

The refractive indices of the Visikol® HISTO™ reagents are critical for achieving optimal tissue
transparency. Below is a summary of their key optical properties.

Reagent Refractive Index (RI) Primary Application

Initial clearing step for whole
tissues and thick sections. Can

Visikol® HISTO-1™ 1.50[1] )
be used alone for tissues <500

Hm.[1]

Final clearing and imaging
Visikol® HISTO-2™ 1.53[6] medium for whole tissues and
thick sections.

. Clearing and imaging of 3D
Visikol® HISTO-M™ 1.48[6]
cell culture models.

Experimental Protocols

General Workflow for Tissue Clearing and
Immunofluorescence

The following diagram illustrates the general workflow for preparing, labeling, and clearing
biological tissues for 3D fluorescence microscopy using the Visikol® HISTO™ technique.

© 2026 BenchChem. All rights reserved. 2/5 Tech Support


https://visikol.com/product/visikol-histo-1/
https://visikol.com/products/visikol-histo-m/visikol-histo-m-publications/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11365414/
https://visikol.com/product/visikol-histo-2/
https://visikol.com/product/visikol-histo-2/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11365414/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11365414/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7799773?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Sample Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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